(5-Benzyl-1-methylimidazol-2-yl)methanamine

• IUPAC Name: (5-benzyl-1-methylimidazol-2-yl)methanamine
• InChI: InChI=1S/C12H15N3/c1-15-11(9-14-12(15)8-13)7-10-5-3-2-4-6-10/h2-6,9H,7-8,13H2,1H3
• InChI Key: JCRFFGUJRYJLOI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1CN)CC2=CC=CC=C2
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• CAS No.: 2287275-04-9

Description

“(5-Benzyl-1-methylimidazol-2-yl)methanamine” is a chemical compound. It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Imidazole is also known as 1, 3-diazole.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the imidazole core, which contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen. The compound also contains a benzyl group and a methyl group attached to the imidazole ring.

Scientific Research Applications

Antitumor Potential

A study by Ramazani et al. (2014) synthesized derivatives of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines, which exhibited significant cytotoxic activity against several cancer cell lines, suggesting potential applications in cancer therapy.

Antimicrobial Activities

A 2017 study by Barot, Manna, & Ghate demonstrated the antimicrobial effectiveness of novel benzimidazole derivatives, including (1H-benzo[d]imidazol-2-yl)methanamine. These compounds displayed promising antibacterial and antifungal activities.

Enhanced Antimicrobial Agents

Ajani et al. (2016) synthesized 2-substituted benzimidazole derivatives, finding that 1H-benzo[d]imidazol-2-yl)methanamine showed marked antimicrobial potency, suggesting its potential as a framework for developing new antimicrobial agents (Ajani et al., 2016).

Neuropharmacological Potential

Sniecikowska et al. (2019) reported novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as "biased agonists" of serotonin 5-HT1A receptors, indicating potential antidepressant drug applications with robust antidepressant-like activity (Sniecikowska et al., 2019).

Molecular Structure and Antimicrobial Activity

Kopel et al. (2015) explored the antimicrobial properties of 1-(1H-Benzimidazol-2-yl)-N-(1H-benzimidazol-2-ylmethyl)methanamine, finding significant antimicrobial activity and indicating its potential use in treating infections caused by bacteria or yeasts (Kopel et al., 2015).

Corrosion Inhibition

A study by Yadav, Sarkar, & Purkait (2015) demonstrated that amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, are effective corrosion inhibitors for steel in acidic solutions, indicating their application in industrial corrosion protection (Yadav, Sarkar, & Purkait, 2015).

Safety and Hazards

The safety information available indicates that “(5-Benzyl-1-methylimidazol-2-yl)methanamine” may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, not eating, drinking or smoking when using this product, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center/doctor if you feel unwell.